1-Benzyl-4,5-dihydro-1H-imidazol-2-amine
Cat. No. B8761504
Key on ui cas rn:
69918-51-0
M. Wt: 175.23 g/mol
InChI Key: TYOKNUMIINFSSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[NH:8][CH2:9][CH2:10][NH2:11].[N:12]#[C:13][Br:14]>>[BrH:14].[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH2:9][CH2:10][N:11]=[C:13]1[NH2:12]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NCCNCc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#CBr
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Br
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Name
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Type
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product
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Smiles
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NC1=NCCN1Cc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
